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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the current publicly available data on

combination studies involving CPI-1612, a potent and selective inhibitor of the histone

acetyltransferases (HATs) EP300 and CBP. The following sections detail the preclinical

rationale, experimental data, and protocols for investigating the synergistic potential of CPI-

1612 with other therapeutic agents.

Introduction to CPI-1612
CPI-1612 is a novel, orally bioavailable small molecule that selectively inhibits the HAT activity

of EP300 and CBP.[1] These two highly homologous proteins are critical transcriptional co-

regulators involved in a wide array of cellular processes, including cell growth, differentiation,

and survival. Dysregulation of EP300/CBP activity has been implicated in various cancers,

making them attractive targets for therapeutic intervention. CPI-1612 has demonstrated single-

agent efficacy in preclinical models of mantle cell lymphoma and estrogen receptor-positive

(ER+) breast cancer.
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The primary rationale for combination therapy is to enhance anti-tumor efficacy, overcome

resistance, and potentially reduce toxicity by using lower doses of individual agents. Preclinical

evidence suggests that combining CPI-1612 with other targeted therapies can lead to

synergistic or additive anti-cancer effects.

Combination of CPI-1612 with Fulvestrant in ER+ Breast
Cancer
A key combination study has explored the efficacy of CPI-1612 with fulvestrant, a selective

estrogen receptor degrader (SERD), in ER+ breast cancer models.

Rationale: EP300/CBP are known to be important co-activators for the estrogen receptor, a key

driver of ER+ breast cancer. By inhibiting EP300/CBP, CPI-1612 can suppress ER-dependent

transcription. Fulvestrant directly targets the estrogen receptor for degradation. The

combination of these two agents, therefore, targets the same oncogenic pathway through

distinct but complementary mechanisms, potentially leading to a more profound and durable

anti-tumor response.

Quantitative Data Summary:

The following tables summarize the in vitro and in vivo efficacy of CPI-1612 in combination with

fulvestrant.

Table 1: In Vitro Cell Viability of ER+ Breast Cancer Cell Lines Treated with CPI-1612

Cell Line GI₅₀ (nM)

MCF7 < 100

T47D < 100

CAMA-1 < 100

BT483 < 100

ZR-75-1 < 100

MDA-MB-361 < 100
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Data extracted from Bommi-Reddy A, et al. (2022). CREBBP/EP300 acetyltransferase

inhibition disrupts FOXA1-bound enhancers to inhibit the proliferation of ER+ breast cancer

cells. PLoS ONE.

Table 2: In Vivo Efficacy of CPI-1612 in Combination with Fulvestrant in an MCF7 Xenograft

Model

Treatment Group Dosing
Mean Tumor
Volume at Day 21
(mm³)

% Tumor Growth
Inhibition (TGI)

Vehicle PO, BID ~175 -

CPI-1612 0.25 mg/kg, PO, BID ~125 ~29%

Fulvestrant 1 mg/kg, SC, QW ~100 ~43%

CPI-1612 +

Fulvestrant

0.25 mg/kg PO, BID +

1 mg/kg SC, QW
~50 ~71%

Data estimated from graphical representations in Bommi-Reddy A, et al. (2022).

CREBBP/EP300 acetyltransferase inhibition disrupts FOXA1-bound enhancers to inhibit the

proliferation of ER+ breast cancer cells. PLoS ONE.

Rationale for Other Potential Combination Studies
While extensive published data on other CPI-1612 combinations are limited, the mechanism of

action of EP300/CBP inhibitors suggests synergistic potential with a variety of other anti-cancer

agents. The following are proposed combinations based on the known biology of EP300/CBP

and data from other inhibitors in the same class.

BTK Inhibitors (e.g., Ibrutinib): In B-cell malignancies, both the B-cell receptor (BCR)

pathway, targeted by BTK inhibitors, and epigenetic regulation are critical for survival. Co-

targeting these pathways may lead to enhanced apoptosis and overcome resistance.

Androgen Receptor (AR) Antagonists (e.g., Enzalutamide): In prostate cancer, AR is a key

driver of tumor growth, and EP300/CBP are known AR co-activators. A dual blockade of AR

signaling could be a highly effective therapeutic strategy.
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Chemotherapy: Epigenetic modifiers can alter chromatin structure, potentially increasing the

accessibility of DNA to cytotoxic agents and enhancing their efficacy.

Other Epigenetic Modifiers (e.g., EZH2 inhibitors, BET inhibitors): Targeting multiple nodes of

the epigenetic regulatory network simultaneously may lead to a more profound and durable

disruption of the cancer cell's transcriptional program.

Experimental Protocols
The following are detailed protocols for key experiments to evaluate the combination of CPI-

1612 with other drugs, based on the methodologies described in the referenced literature.

In Vitro Cell Viability Assay
Objective: To determine the effect of CPI-1612, a partner drug, and their combination on the

proliferation of cancer cell lines.

Materials:

Cancer cell lines of interest (e.g., MCF7 for breast cancer)

Complete growth medium (e.g., DMEM with 10% FBS)

CPI-1612 (stock solution in DMSO)

Partner drug (stock solution in appropriate solvent)

96-well clear bottom plates

CellTiter-Glo® Luminescent Cell Viability Assay (Promega)

Luminometer

Protocol:

Seed cells in a 96-well plate at a density of 1,000-5,000 cells per well in 100 µL of complete

growth medium.

Allow cells to adhere overnight at 37°C in a humidified incubator with 5% CO₂.
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Prepare serial dilutions of CPI-1612 and the partner drug in complete growth medium. For

combination studies, prepare a matrix of concentrations.

Remove the medium from the wells and add 100 µL of the medium containing the drug(s) or

vehicle control (e.g., DMSO).

Incubate the plate for 4 days at 37°C in a humidified incubator with 5% CO₂.

On the day of the assay, equilibrate the plate and the CellTiter-Glo® reagent to room

temperature.

Add 100 µL of CellTiter-Glo® reagent to each well.

Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

Measure the luminescence using a luminometer.

Calculate the half-maximal growth inhibition (GI₅₀) values using a non-linear regression

curve fit (e.g., in GraphPad Prism). For combination studies, synergy can be calculated using

models such as the Bliss independence or Loewe additivity model.

In Vivo Xenograft Study
Objective: To evaluate the anti-tumor efficacy of CPI-1612 in combination with a partner drug in

a mouse xenograft model.

Materials:

Female athymic nude or SCID mice (6-8 weeks old)

Cancer cell line for implantation (e.g., MCF7)

Matrigel

CPI-1612 formulation for oral gavage
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Partner drug formulation for appropriate route of administration (e.g., subcutaneous injection

for fulvestrant)

Vehicle controls for both drugs

Calipers for tumor measurement

Animal balance

Protocol:

Subcutaneously implant 5 x 10⁶ MCF7 cells mixed with Matrigel into the flank of each

mouse. For ER+ models like MCF7, supplement with estrogen (e.g., via a slow-release

pellet).

Monitor tumor growth regularly. When tumors reach an average volume of 150-200 mm³,

randomize the mice into treatment groups (e.g., Vehicle, CPI-1612 alone, Partner Drug

alone, Combination).

Administer the treatments as per the defined schedule (e.g., CPI-1612 at 0.25 mg/kg, PO,

BID; Fulvestrant at 1 mg/kg, SC, QW).

Measure tumor volume with calipers 2-3 times per week. Tumor volume can be calculated

using the formula: (Length x Width²)/2.

Monitor the body weight of the mice as a measure of toxicity.

Continue treatment for the duration of the study (e.g., 21 days).

At the end of the study, euthanize the mice and excise the tumors for weight measurement

and further analysis (e.g., pharmacodynamics).

Calculate the percent tumor growth inhibition (%TGI) for each treatment group relative to the

vehicle control.
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The following diagrams illustrate key concepts related to the mechanism of action of CPI-1612

and experimental workflows.
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Caption: Mechanism of action for CPI-1612 and Fulvestrant combination.
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Caption: Workflow for preclinical evaluation of combination therapies.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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